Cas no 670271-02-0 (1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine)

• Product name: 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine
• CAS No: 670271-02-0
• MF: C₂₄H₂₃FN₄S
• MW: 418.529627084732
• CID: 5849943
• PubChem ID: 2241197

1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-methyl-5-(p-tolyl)thieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-[4-(2-fluorophenyl)-1-piperazinyl]-6-methyl-5-(4-methylphenyl)-
• 1-(2-FLUOROPHENYL)-4-[6-METHYL-5-(4-METHYLPHENYL)THIENO[2,3-D]PYRIMIDIN-4-YL]PIPERAZINE
• AKOS000811741
• F1143-1548
• Z275021514
• 670271-02-0
• 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidine
• 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine

• Inchi： 1S/C24H23FN4S/c1-16-7-9-18(10-8-16)21-17(2)30-24-22(21)23(26-15-27-24)29-13-11-28(12-14-29)20-6-4-3-5-19(20)25/h3-10,15H,11-14H2,1-2H3
• InChI Key： OZMUODWDWVRMHA-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=CC=CC=C3F)CC2)=C2C(C3=CC=C(C)C=C3)=C(C)SC2=N1

Computed Properties

• Exact Mass: 418.16274609g/mol
• Monoisotopic Mass: 418.16274609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 591.9±50.0 °C(Predicted)
• pka: 5.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-ylpiperazine

1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-ylpiperazine: A Comprehensive Overview

The compound 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-ylpiperazine, identified by the CAS number 670271-02-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their unique structural properties and versatile applications. The integration of a piperazine ring with a thienopyrimidine core introduces intriguing electronic and steric characteristics, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of fluorine at the 2-position of the phenyl ring in this compound enhances its lipophilicity, which is crucial for improving bioavailability. Additionally, the methyl substituents at positions 4 and 6 of the thienopyrimidine ring contribute to its stability and selectivity in binding to target proteins. These features make 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-ylpiperazine a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrimidine core through cyclization reactions and subsequent functionalization to introduce the piperazine moiety. Researchers have employed various strategies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the yield and purity of this compound. These advancements underscore the growing interest in developing efficient synthetic routes for complex heterocyclic systems like thieno[2,3-d]pyrimidine derivatives.

In terms of applications, 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-ylpiperazine has shown potential in several areas. For instance, its ability to modulate protein kinases makes it a valuable tool in cancer research. Preclinical studies have demonstrated its efficacy in inhibiting key signaling pathways involved in tumor growth and metastasis. Furthermore, its structural versatility allows for modifications that could enhance its specificity and reduce off-target effects, which are critical considerations in drug development.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding interactions with target proteins, while quantum mechanical calculations have revealed details about its electronic structure. These computational approaches complement experimental studies and facilitate a deeper understanding of how 1-(2-fluorophenyl)-4-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yliPiperazine interacts within biological systems.

In conclusion, CAS No 670271-02_0-based compounds like 1-(2-fluorophenyl)-4_6_methyl_5_(4_methylphenyl)thieno[2_3_d]pyrimidin_4_ylPiperazine represent a frontier in chemical research with vast opportunities for innovation. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an increasingly significant role in both academic investigations and industrial applications.